Cas no 2171850-29-4 (3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171850-29-4
• MF: C₃₅H₄₀N₂O₅
• MW: 568.702509880066
• CID: 5908464
• PubChem ID: 165561387
• Update Time: 2025-06-12

3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1580394
• 3-[N-benzyl-2-(cyclohexylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171850-29-4

• Inchi： 1S/C35H40N2O5/c38-33(39)19-20-37(23-26-13-5-2-6-14-26)34(40)27(21-25-11-3-1-4-12-25)22-36-35(41)42-24-32-30-17-9-7-15-28(30)29-16-8-10-18-31(29)32/h2,5-10,13-18,25,27,32H,1,3-4,11-12,19-24H2,(H,36,41)(H,38,39)
• InChI Key： SNPNUCMESOXPRW-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CCCCC1)N(CC1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 568.29372238g/mol
• Monoisotopic Mass: 568.29372238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

3-N-Benzyl-2-(Cyclohexylmethyl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2171850-29-4)

3-N-Benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171850-29-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its intricate molecular structure, which includes a benzyl group, a cyclohexylmethyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly noteworthy as it is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that the desired product is formed with high purity and yield.

The synthesis of 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid involves several steps, including the formation of the Fmoc-protected amino acid derivative and subsequent coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize these processes, leading to more efficient and cost-effective production methods. For instance, the use of palladium-catalyzed cross-coupling reactions has been shown to significantly improve the yield and purity of the final product.

In terms of its biological activity, 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has been investigated for its potential as a therapeutic agent in various disease models. Studies have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The mechanism of action of 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is not yet fully understood, but it is believed to involve multiple pathways. One potential mechanism is its ability to modulate the activity of specific enzymes involved in inflammatory responses. For example, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its neuroprotective effects may be attributed to its ability to reduce oxidative stress and promote neuronal survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

Beyond its therapeutic applications, 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has also found use in research settings as a tool compound for studying various biological processes. Its unique chemical structure makes it an ideal candidate for probing the interactions between different biomolecules, such as proteins and nucleic acids. This has led to its application in areas such as drug discovery and structural biology.

In conclusion, 3-N-benzyl-2-(cyclohexylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171850-29-4) represents a promising compound with a wide range of potential applications in both therapeutic and research contexts. Its complex molecular structure and unique biological properties make it an exciting area of study for chemists and biologists alike. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, further solidifying its importance in the field of medicinal chemistry.